Cas no 1228466-20-3 (Benzyl (3-hydroxy-4-methylphenyl)carbamate)

• Product Name: Benzyl (3-hydroxy-4-methylphenyl)carbamate
• CAS No: 1228466-20-3
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 6365907
• PubChem ID: 86657975
• Update Time: 2025-06-08

Benzyl (3-hydroxy-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6928871
• BFDJGIOLSBPVEI-UHFFFAOYSA-N
• benzyl N-(3-hydroxy-4-methylphenyl)carbamate
• benzyl (3-hydroxy-4-methylphenyl)carbamate
• 1228466-20-3
• Benzyl (3-hydroxy-4-methylphenyl)carbamate

• Inchi： 1S/C15H15NO3/c1-11-7-8-13(9-14(11)17)16-15(18)19-10-12-5-3-2-4-6-12/h2-9,17H,10H2,1H3,(H,16,18)
• InChI Key： BFDJGIOLSBPVEI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=C(C=1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on Benzyl (3-hydroxy-4-methylphenyl)carbamate

Recent Advances in the Study of Benzyl (3-hydroxy-4-methylphenyl)carbamate (CAS: 1228466-20-3)

Benzyl (3-hydroxy-4-methylphenyl)carbamate (CAS: 1228466-20-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

The synthesis of Benzyl (3-hydroxy-4-methylphenyl)carbamate has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a novel catalytic approach using palladium-based catalysts, which significantly improved the efficiency of the reaction. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that Benzyl (3-hydroxy-4-methylphenyl)carbamate exhibits potent anti-inflammatory and antioxidant activities. In vitro studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant properties were highlighted in a study published in Free Radical Biology and Medicine, where it effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative stress.

Further investigations into the compound's mechanism of action have identified its interaction with specific cellular pathways. A 2023 study in Cell Chemical Biology reported that Benzyl (3-hydroxy-4-methylphenyl)carbamate modulates the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. This finding opens new avenues for developing targeted therapies for autoimmune and inflammatory disorders.

In the context of drug delivery, recent research has explored the formulation of Benzyl (3-hydroxy-4-methylphenyl)carbamate into nanoparticles to enhance its bioavailability and therapeutic efficacy. A study in the International Journal of Pharmaceutics demonstrated that nanoformulations of the compound exhibited improved solubility and sustained release profiles, making it a viable candidate for oral and topical administration.

Despite these promising findings, challenges remain in the clinical translation of Benzyl (3-hydroxy-4-methylphenyl)carbamate. Issues such as metabolic stability, toxicity profiles, and long-term effects require further investigation. Ongoing studies are addressing these gaps, with preliminary data suggesting favorable safety profiles in animal models.

In conclusion, Benzyl (3-hydroxy-4-methylphenyl)carbamate (CAS: 1228466-20-3) represents a promising candidate for therapeutic development, with recent research underscoring its potential in anti-inflammatory and antioxidant applications. Continued efforts in synthesis optimization, mechanistic studies, and formulation development will be crucial for advancing this compound toward clinical use.